4-(2-Phenoxybenzoyl)benzene-1-carboximidamide

• CAS No.: 62208-03-1
• Molecular Formula: C20H16N2O2
• Molecular Weight: 316.4 g/mol
• IUPAC Name: 4-(2-phenoxybenzoyl)benzenecarboximidamide
• InChI: InChI=1S/C20H16N2O2/c21-20(22)15-12-10-14(11-13-15)19(23)17-8-4-5-9-18(17)24-16-6-2-1-3-7-16/h1-13H,(H3,21,22)
• InChI Key: CLOJNLJVGIHGQV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=CC=C2C(=O)C3=CC=C(C=C3)C(=N)N

Description

4-(2-Phenoxybenzoyl)benzene-1-carboximidamide is a chemical compound known for its unique structure and properties It is characterized by the presence of a phenoxybenzoyl group attached to a benzene ring, which is further connected to a carboximidamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-Phenoxybenzoyl)benzene-1-carboximidamide typically involves the reaction of 2-phenoxybenzoic acid with benzene-1-carboximidamide under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained with high purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize by-products. The process often includes purification steps such as recrystallization or chromatography to ensure the final product meets the required specifications for research or commercial use .

Chemical Reactions Analysis

Types of Reactions

4-(2-Phenoxybenzoyl)benzene-1-carboximidamide undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often resulting in the formation of more oxidized products.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, leading to the formation of reduced products.

Substitution: This reaction involves the replacement of one functional group with another, often facilitated by specific reagents and conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The conditions for these reactions vary but typically involve controlled temperatures, solvents, and catalysts to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction and the reagents used. For example, oxidation may yield more oxidized derivatives, while reduction may produce more reduced forms of the compound. Substitution reactions can result in a variety of substituted derivatives depending on the nucleophile used .

Scientific Research Applications

4-(2-Phenoxybenzoyl)benzene-1-carboximidamide has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-(2-Phenoxybenzoyl)benzene-1-carboximidamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of its use .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 4-(2-Phenoxybenzoyl)benzene-1-carboximidamide include other benzene derivatives with different substituents, such as:

• 4-(2-Phenoxyethoxy)benzene-1-carboximidamide
• 4-(Methylsulfonyl)benzene-1-carboximidamide

Uniqueness

What sets this compound apart from similar compounds is its unique combination of the phenoxybenzoyl and carboximidamide groups, which confer distinct chemical and physical properties. This uniqueness makes it valuable for specific applications where these properties are desired .